4-(4-((2-Fluorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(p-tolyloxy)pyrimidine

• IUPAC Name: 4-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-2-methyl-6-(4-methylphenoxy)pyrimidine
• InChI: InChI=1S/C22H23FN4O3S/c1-16-7-9-18(10-8-16)30-22-15-21(24-17(2)25-22)26-11-13-27(14-12-26)31(28,29)20-6-4-3-5-19(20)23/h3-10,15H,11-14H2,1-2H3
• InChI Key: PEHKVZXKGIPYTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC(=NC(=C2)N3CCN(CC3)S(=O)(=O)C4=CC=CC=C4F)C
• Molecular Formula: C22H23FN4O3S
• Molecular Weight: 442.5 g/mol

Description

4-(4-((2-Fluorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(p-tolyloxy)pyrimidine, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. This molecule has shown promising results in preclinical studies, and is currently being evaluated in clinical trials.

Scientific Research Applications

Synthesis and Anticancer Potential

• Researchers have synthesized a range of derivatives similar to 4-(4-((2-Fluorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(p-tolyloxy)pyrimidine, focusing on their potential antiproliferative activities against human cancer cell lines. Compounds related to this chemical structure have shown promising activity in inhibiting the proliferation of several cancer cell lines, indicating their potential as anticancer agents. The synthesis process involves nucleophilic substitution reactions, showcasing the versatility of these compounds in medicinal chemistry Mallesha, L., Mohana, K., Veeresh, B., Alvala, R., & Mallika, A. (2012). Archives of Pharmacal Research.

Antimicrobial Activity

• Derivatives containing the sulfonyl moiety have been prepared and evaluated for their antimicrobial activity. Some of these compounds, which share a core structure with 4-(4-((2-Fluorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(p-tolyloxy)pyrimidine, were found to be active against various microbial strains, highlighting their potential as antimicrobial agents Ammar, Y., Saleh, N., Micky, J., Abbas, H., & El-Gaby, M. (2004). ChemInform.

Imaging Agent for Tumor Metabolism

• A novel radiopharmaceutical, closely related to the structure of interest, was developed to measure pyruvate kinase M2 levels in glioma using positron emission tomography (PET). This derivative has shown potential in non-invasively delineating low-grade and high-grade gliomas based on aberrantly expressed PKM2, a key enzyme in tumor metabolism. This study underscores the role of such compounds in developing diagnostic tools for cancer Patel, C., Beinat, C., Haywood, T., et al. (2019). Neuro-Oncology.

Multifunctional Antioxidants

• Analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide, possessing radical scavenger and chelating groups, were synthesized and evaluated for their antioxidant properties. These compounds, sharing similarities with the core structure of interest, showed potential in protecting cells against oxidative stress, suggesting their utility in preventing age-related diseases like cataracts, macular degeneration, and Alzheimer's dementia Jin, H., Randazzo, J., Zhang, P., & Kador, P. (2010). Journal of Medicinal Chemistry.